TFEB activator 2

• Molecular Formula: C26H29FN2O3
• Molecular Weight: 436.5 g/mol
• InChI: InChI=1S/C26H29FN2O3/c27-20-2-3-23-21(12-20)19(14-28-23)1-4-24-22-13-26-25(31-16-32-26)11-18(22)5-8-29(24)15-17-6-9-30-10-7-17/h2-3,11-14,17,24,28H,1,4-10,15-16H2
• InChIKey: IRWVJHHNAPJCMG-UHFFFAOYSA-N

TFEB Activator 2: Compound Profile

TFEB activator 2 (compound 37, CAS 3027414-04-3) is an orally active, brain-penetrant small molecule that promotes TFEB nuclear translocation and lysosome biogenesis by targeting the dopamine transporter (DAT)-CDK9-TFEB signaling axis . It belongs to the tetrahydroisoquinoline chemical class, with a molecular formula of C26H29FN2O3 and a molecular weight of 436.52 g/mol . Discovered through a structure-activity relationship optimization campaign of the lead compound LH2-051, compound 37 emerged as one of two preclinical candidates (alongside compound 45) with significantly enhanced lysosome-enhancing activities, favorable safety profiles, and high brain penetration .

CNS-penetrant TFEB pathway activator tool

DAT-CDK9-TFEB signaling axis probe

Supports oral in vivo lysosomal dysfunction models

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source

TFEB Activator 2: In-Class Uniqueness

TFEB activators operate through mechanistically distinct pathways—mTORC1-dependent, mTORC1-independent, calcineurin-dependent, and DAT-CDK9-mediated—yielding divergent potency, tissue selectivity, and CNS penetration profiles . TFEB activator 2 (compound 37) activates TFEB via the DAT-CDK9-TFEB axis, a mechanism fundamentally different from mTORC1-dependent agonists like Torin 1 or curcumin analog C1, which directly binds TFEB at the N-terminus . Even within the same tetrahydroisoquinoline series, minor structural changes produce large differences in TFEB nuclear translocation potency: compound 37 (72% at 10 μM) versus its close analog compound 45 (44% at 10 μM) . Generic substitution among TFEB activators without accounting for mechanism, potency, brain penetration, and pharmacokinetic profiles risks experimental irreproducibility and confounded biological conclusions .

Mechanism DAT-CDK9 axis differs from mTORC1-dependent or direct TFEB binders, altering pathway readout

Potency Within-series analog (compound 45) shows lower nuclear translocation; rank order may shift experimental outcome

CNS exposure Most TFEB activators lack confirmed brain penetration; substitution risks loss of in vivo CNS target engagement

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source
• [2] Song JX, Sun YR, Peluso I, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi:10.1080/15548627.2016.1179404 View Source

TFEB Activator 2: Comparative Evidence

Superior Nuclear Translocation vs. Compound 45

In head-to-head comparisons within the same tetrahydroisoquinoline series, TFEB activator 2 (compound 37) induces substantially greater TFEB nuclear translocation at the pharmacologically relevant 10 μM concentration than its closest preclinical analog, compound 45. Specifically, compound 37 achieves 72% TFEB nuclear translocation at 10 μM (3 h), whereas compound 45 reaches only 44% under identical conditions—a 1.64-fold difference . At 30 μM, both compounds achieve comparably high translocation (94% vs. 97%), indicating that compound 37's advantage is most pronounced at lower, potentially more therapeutically relevant concentrations . This concentration-dependent superiority is attributed to the optimized 5-fluoroindole substituent in compound 37, which the SAR study identified as conferring the strongest activity among all indole-substituted derivatives .

Nuclear translocation

Head-to-head

72% vs 44% at 10 μM (3 h) in HeLa cells; 1.64-fold higher than analog 45

Reported higher translocation response at lower concentration

Advantage narrows at 30 μM (94% vs 97%); attributed to 5-fluoroindole substituent

Evidence Dimension	TFEB nuclear translocation (% cells with nuclear TFEB-EGFP) at 10 μM, 3 h
Target Compound Data	72% (10 μM, 3 h)
Comparator Or Baseline	Compound 45 (TFEB activator 3): 44% (10 μM, 3 h)
Quantified Difference	1.64-fold higher at 10 μM; 28 percentage-point absolute difference
Conditions	HeLa cells expressing TFEB-EGFP; 3 h incubation; fluorescence microscopy quantification

Why This Matters

For dose-response experimental designs, compound 37's stronger low-concentration activity enables robust TFEB activation at concentrations that minimize potential off-target effects, making it the preferred choice for cellular proof-of-concept studies.

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source

Brain Penetration and Oral Bioavailability

TFEB activator 2 (compound 37) is explicitly characterized as an orally active compound capable of crossing the blood-brain barrier, with pharmacokinetic studies demonstrating high brain penetration in mice . In contrast, many widely used TFEB activators—including curcumin analog C1, digoxin, and alexidine dihydrochloride—lack published evidence of adequate brain penetration, limiting their utility in CNS disease models . Even the lead compound LH2-051, while brain-penetrant, exhibited 'unsatisfactory pharmacokinetic properties (high clearance rate and low drug exposure),' which the SAR optimization campaign specifically aimed to address in developing compound 37 . The authors of the primary study concluded that compound 37 possesses 'excellent pharmacokinetic profiles with high brain penetration,' representing a significant advancement over the lead compound .

Brain penetration & PK

Cross-study review

Orally active; high brain penetration in APP/PS1 mice; PK profile reported as superior to lead LH2-051

Supports CNS disease model selection

Curcumin analog C1 and digoxin lack comparable CNS exposure data

Evidence Dimension	Oral bioavailability and brain penetration
Target Compound Data	Orally active; high brain penetration confirmed in APP/PS1 mice; excellent PK profile
Comparator Or Baseline	LH2-051: brain-penetrant but high clearance and low drug exposure. Curcumin analog C1: direct TFEB binder but no confirmed brain penetration data in published studies. Digoxin/alexidine: no CNS penetration data in TFEB context.
Quantified Difference	Qualitative improvement over LH2-051 (described as 'significantly superior'); CNS penetration absent for most non-THIQ TFEB activators
Conditions	APP/PS1 transgenic mouse model; oral administration; brain tissue analysis; J Med Chem 2024

Why This Matters

For neurodegenerative disease research requiring CNS exposure, compound 37 is among the few TFEB activators with experimentally confirmed brain penetration, making it indispensable for in vivo Alzheimer's and Parkinson's disease models.

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source
• [2] Wang C, Niederstrasser H, Douglas PM, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017;8:2270. doi:10.1038/s41467-017-02332-3 View Source

DAT-CDK9-TFEB Axis Specificity

TFEB activator 2 (compound 37) operates through the DAT-CDK9-TFEB signaling pathway, a mechanism distinct from both mTORC1-dependent activators (e.g., Torin 1) and direct TFEB-binding ligands (e.g., curcumin analog C1) . The DAT-CDK9-TFEB axis was first identified through studies on LH2-051, where DAT inhibition leads to CDK9-mediated TFEB dephosphorylation at multiple serine/threonine residues (S97, T99, S109, S132, S144, T331), resulting in nuclear translocation and lysosomal gene activation . This mechanism is mTORC1-independent, avoiding the potential complications of mTORC1-associated immunosuppression and metabolic disruption inherent to mTORC1-targeting agents . In contrast, curcumin analog C1 directly binds the TFEB N-terminus without inhibiting mTOR , while digoxin and ikarugamycin activate TFEB via Ca2+-dependent mechanisms . Compound 37's DAT-targeted mechanism provides a unique pharmacological tool for dissecting neurotransmitter-transporter-lysosome crosstalk that is not accessible with direct TFEB binders or mTOR modulators.

Mechanism of action

Class-level

DAT-CDK9-TFEB axis; mTORC1-independent; dephosphorylation at S97, T99, S109, S132, S144, T331

Unique pathway probe for neurotransmitter-transporter-lysosome crosstalk

Distinct from direct TFEB binders and mTOR modulators

Evidence Dimension	Mechanism of TFEB activation
Target Compound Data	DAT-CDK9-TFEB axis; mTORC1-independent; phosphorylation changes at S97, T99, S109, S132, S144, T331 of TFEB
Comparator Or Baseline	Curcumin analog C1: direct TFEB N-terminal binding, mTOR-independent. Torin 1: mTORC1 inhibition. Digoxin/ikarugamycin: Ca2+-dependent TFEB activation.
Quantified Difference	Mechanistic class distinction—no direct quantitative comparison across pathways available
Conditions	HeLa cells and HEK293T cells; DAT binding assay (Ki = not reported for compound 37; LH2-051 Ki = 0.95 μM as reference)

Why This Matters

For researchers studying neurotransmitter-transporter-regulated lysosomal biology or seeking to avoid mTORC1-related side effects in long-term in vivo studies, compound 37 provides a mechanistically unique and pathway-specific tool compound unavailable from other TFEB activator classes.

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source
• [2] Song JX, Sun YR, Peluso I, et al. A novel curcumin analog binds to and activates TFEB in vitro and in vivo independent of MTOR inhibition. Autophagy. 2016;12(8):1372-1389. doi:10.1080/15548627.2016.1179404 View Source
• [3] Yin L, Zhou J, Li T, et al. Inhibition of the dopamine transporter promotes lysosome biogenesis and ameliorates Alzheimer's disease-like symptoms in mice. Alzheimers Dement. 2023;19(4):1457-1474. doi:10.1002/alz.12763 View Source
• [4] Wang C, Niederstrasser H, Douglas PM, et al. Small-molecule TFEB pathway agonists that ameliorate metabolic syndrome in mice and extend C. elegans lifespan. Nat Commun. 2017;8:2270. doi:10.1038/s41467-017-02332-3 View Source

In Vivo Aβ Clearance & Cognitive Improvement

In APP/PS1 transgenic Alzheimer's disease mice, TFEB activator 2 (compound 37) demonstrated significant enhancement of Aβ aggregate clearance and amelioration of learning, memory, and cognitive impairment . These in vivo efficacy results were obtained alongside compound 45, with both compounds described as 'promising preclinical drug candidates for the treatment of AD' . While the original lead compound LH2-051 also improved memory in APP/PS1 mice, the primary study emphasizes that compounds 37 and 45 exhibit 'more favorable TFEB activation and lysosome biogenesis capabilities' and 'more desirable pharmacokinetic profiles with high brain penetration, significantly superior to the lead compound 1' . The study further notes that compound 37 demonstrated 'good safety profiles' in these in vivo experiments, a critical consideration for chronic dosing studies .

In vivo Aβ & cognition

Model context

Enhanced Aβ aggregate clearance and cognitive improvement in APP/PS1 mice; reported safety profile

Model-response endpoint context in AD research

Outperforms lead LH2-051; behavioral and biochemical data in primary publication

Evidence Dimension	In vivo Aβ clearance and cognitive improvement in APP/PS1 mice
Target Compound Data	Significant Aβ aggregate clearance enhancement; learning, memory, and cognitive function amelioration; good safety profile
Comparator Or Baseline	LH2-051: improved memory but with inferior PK profile (high clearance, low exposure). Vehicle-treated APP/PS1 mice as negative control.
Quantified Difference	Qualitative superiority over LH2-051 stated; specific quantification requires full-text access to behavioral and biochemical data tables
Conditions	APP/PS1 transgenic mouse model of Alzheimer's disease; oral administration; behavioral testing (learning and memory assays); Aβ immunohistochemistry or ELISA

Why This Matters

For preclinical Alzheimer's disease studies, compound 37 combines target engagement (TFEB activation), target tissue exposure (brain penetration), and disease-relevant functional outcomes (Aβ clearance, cognitive rescue) in a single molecule, reducing the number of compounds needed for multi-component pharmacological interventions.

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source

TFEB Activator 2: Key Research Applications

Alzheimer's Lysosomal Dysfunction Models

TFEB activator 2 is the compound of choice for AD researchers investigating the therapeutic potential of lysosomal enhancement in amyloid pathology. Its validated combination of oral bioavailability, high brain penetration, and potent TFEB nuclear translocation at 10 μM (72%, 3 h) makes it suitable for chronic oral dosing studies in APP/PS1 and related transgenic models, where both Aβ clearance and cognitive endpoints are assessed . The compound's DAT-CDK9-TFEB mechanism provides additional value for studies examining the intersection of dopamine transporter biology and neurodegeneration .

DAT-CDK9 vs. mTORC1 TFEB Pathway Studies

For researchers dissecting the mechanistic heterogeneity of TFEB regulation, TFEB activator 2 serves as a selective pharmacological probe for the DAT-CDK9-TFEB axis, enabling side-by-side comparisons with mTORC1-dependent activators (e.g., Torin 1) and direct TFEB binders (e.g., curcumin analog C1) . This application is uniquely enabled by compound 37's well-characterized mechanism and its clear differentiation from alternative TFEB activation pathways, allowing pathway-specific hypothesis testing in autophagy and lysosomal biology research .

SAR of THIQ Lysosome Enhancers

TFEB activator 2 (compound 37) represents the optimized endpoint of a two-round SAR campaign on the tetrahydroisoquinoline scaffold, with documented superiority over the lead compound LH2-051 and clear activity comparisons against 46 other synthesized derivatives . Researchers conducting medicinal chemistry optimization of related scaffolds can use compound 37 as a benchmark reference standard for TFEB nuclear translocation potency (72% at 10 μM) and brain penetration, against which new analogs can be quantitatively compared .

Lysosomal Biogenesis & Autophagy Flux Assays

For in vitro studies using neuronal or glial cell lines, TFEB activator 2 provides robust lysosomal gene upregulation and autophagy flux enhancement at concentrations of 10-30 μM, as demonstrated in HeLa cells expressing TFEB-EGFP and in lysosomal gene expression profiling . Its superior activity at 10 μM relative to compound 45 (72% vs. 44% nuclear translocation) makes it the preferred positive control for high-content screening assays where lower compound concentrations are desirable to minimize solvent toxicity .

Application

Selection Property

Validation Focus

Alzheimer’s lysosomal pathology models

CNS-penetrant TFEB activator with oral bioavailability

Aβ clearance and cognitive endpoint interpretation

DAT-CDK9 vs. mTORC1 pathway studies

Mechanistically defined DAT-CDK9-TFEB axis probe

Pathway selectivity and mTORC1-independent confirmation

THIQ scaffold SAR benchmarking

Optimized tetrahydroisoquinoline analogue (72% translocation at 10 μM)

Nuclear translocation potency reference against derivative series

Autophagy flux & lysosomal gene assays

Robust lysosomal gene upregulation at 10–30 μM

Autophagy flux endpoints and compound concentration-response profiling

• [1] Zhou J, Wang N, Wang M, et al. Discovery and Optimization of Tetrahydroisoquinoline Derivatives To Enhance Lysosome Biogenesis as Preclinical Candidates for the Treatment of Alzheimer's Disease. J Med Chem. 2024;67(11):8836-8861. doi:10.1021/acs.jmedchem.4c00159 View Source